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dihydrochloride

Cat. No.: B048906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Methyltetrahydropterin is a synthetic analog of tetrahydrobiopterin (BH4), an essential

cofactor for several aromatic amino acid hydroxylases, including tyrosine hydroxylase, and for

all nitric oxide synthase (NOS) isoforms.[1] Due to its role in critical biological pathways, 6-

Methyltetrahydropterin is a valuable tool in research, particularly in studies involving

catecholamine synthesis and nitric oxide signaling. Proper preparation of stock solutions is

crucial for obtaining reliable and reproducible experimental results. This document provides

detailed protocols and application notes for the preparation, storage, and handling of 6-
Methyltetrahydropterin dihydrochloride stock solutions.

Chemical Properties and Solubility
6-Methyltetrahydropterin dihydrochloride is a white to off-white solid.[2] It is important to

note that tetrahydropterin derivatives are generally hygroscopic and sensitive to oxidation,

especially in neutral or alkaline solutions.

Table 1: Chemical and Physical Properties of 6-Methyltetrahydropterin Dihydrochloride
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Property Value Source

Molecular Formula C₇H₁₃Cl₂N₅O PubChem

Molecular Weight 254.11 g/mol PubChem

Appearance White to off-white solid MedChemExpress[2]

CAS Number 69113-63-9 MedChemExpress[2]

Table 2: Solubility of 6-Methyltetrahydropterin Dihydrochloride

Solvent Solubility Notes

DMSO ≥ 50 mg/mL (196.76 mM)

Use newly opened, anhydrous

DMSO as the compound is

hygroscopic.[2]

Water ≥ 50 mg/mL (196.76 mM)

Oxygen-free water is

recommended. Solutions can

be unstable at neutral/alkaline

pH.[2]

PBS (pH 7.2) 1 mg/mL

Data for a similar compound,

6,7-dimethyl-5,6,7,8-

Tetrahydropterin hydrochloride.

[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Materials:

6-Methyltetrahydropterin dihydrochloride (solid)

Anhydrous Dimethyl sulfoxide (DMSO)
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Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Pre-warm an aliquot of anhydrous DMSO to room temperature.

Weigh the desired amount of 6-Methyltetrahydropterin dihydrochloride using a calibrated

analytical balance in a fume hood. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 2.54 mg of the compound.

Calculation: Mass (mg) = Concentration (mM) x Volume (L) x Molecular Weight ( g/mol ) =

10 mM x 0.001 L x 254.11 g/mol = 2.54 mg

Add the appropriate volume of anhydrous DMSO to the vial containing the compound. For

the example above, add 1 mL of DMSO.

Vortex the solution until the solid is completely dissolved. Gentle warming (e.g., in a 37°C

water bath) or sonication can be used to aid dissolution if precipitation occurs.[2]

Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge

tubes to avoid repeated freeze-thaw cycles and exposure to light.

Store the aliquots as recommended in the storage section.

Protocol 2: Preparation of a 10 mM Stock Solution in
Acidified Aqueous Buffer
Materials:

6-Methyltetrahydropterin dihydrochloride (solid)

0.1 N Hydrochloric acid (HCl) in sterile, oxygen-free water

Sterile, amber microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

0.22 µm sterile filter

Procedure:

Prepare sterile, oxygen-free 0.1 N HCl. This can be achieved by degassing sterile water by

bubbling with an inert gas (e.g., argon or nitrogen) for at least 30 minutes before adding HCl.

Weigh the desired amount of 6-Methyltetrahydropterin dihydrochloride. For 1 mL of a 10

mM solution, use 2.54 mg.

Add the appropriate volume of the oxygen-free 0.1 N HCl solution to the vial.

Vortex until fully dissolved.

Sterile filter the solution using a 0.22 µm syringe filter into a sterile, amber tube. This is

particularly important if the solution will be used in cell culture experiments.[2]

Aliquot into single-use volumes in amber tubes.

Store as recommended.

Storage and Stability
Proper storage is critical to maintain the activity of 6-Methyltetrahydropterin dihydrochloride
solutions.

Table 3: Recommended Storage Conditions for Stock Solutions
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Storage Temperature Shelf Life Notes

-80°C 6 months

Recommended for long-term

storage. Store in sealed

containers, protected from

moisture.[2]

-20°C 1 month

Suitable for short-term storage.

Ensure containers are tightly

sealed and protected from light

and moisture.[2]

Stability Considerations:

Oxidation: Tetrahydropterins are susceptible to oxidation by air, especially at neutral and

alkaline pH. Solutions may turn yellow upon oxidation.

Light Sensitivity: Protect solutions from light by using amber vials or by wrapping tubes in

aluminum foil.

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as this can lead to degradation of

the compound. Aliquoting into single-use volumes is highly recommended.[2]

Signaling Pathways and Experimental Workflows
6-Methyltetrahydropterin, as a tetrahydrobiopterin analog, acts as a crucial cofactor in several

enzymatic reactions. Below are diagrams illustrating its role in the tyrosine hydroxylase

pathway and a general workflow for stock solution preparation.
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Role of 6-Methyltetrahydropterin in the Tyrosine Hydroxylase Pathway.
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Experimental Workflow for Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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